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Compound of Interest

Compound Name: Isopropyl 3-aminobenzoate

Cat. No.: B183034

An In-depth Examination of a Versatile Chemical Intermediate for Drug Discovery and
Development

Introduction

Isopropyl 3-aminobenzoate is an aromatic ester that serves as a valuable building block in
organic synthesis, particularly within the pharmaceutical and chemical research sectors. Its
structure, featuring a benzene ring substituted with an amino group at the meta-position and an
isopropyl ester, provides a versatile scaffold for the development of novel bioactive molecules
and complex chemical entities. This technical guide offers a comprehensive overview of
Isopropyl 3-aminobenzoate, including its chemical and physical properties, commercial
availability, synthesis protocols, and potential research applications. This document is intended
for researchers, scientists, and drug development professionals who are interested in utilizing
this compound in their work.

Chemical and Physical Properties

Isopropyl 3-aminobenzoate, with the CAS number 35005-25-5, is characterized by the
molecular formula C10H13NO2 and a molecular weight of 179.22 g/mol .[1][2] A summary of its
key physical and chemical properties is presented in the table below. While specific solubility
data is limited, it is expected to be soluble in common organic solvents like methanol, ethanol,
acetone, and dimethyl sulfoxide (DMSO), with limited solubility in water.[1]
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Property Value Source
CAS Number 35005-25-5 [1112]
Molecular Formula C10H13NO2 [1][2]
Molecular Weight 179.22 g/mol [11[2]
Boiling Point 301.2 °C at 760 mmHg [3]
Flash Point 156.5 °C [3]
Density 1.099 g/cm3 [3]
IUPAC Name propan-2-yl 3-aminobenzoate [2]

Commercial Suppliers

For research purposes, Isopropyl 3-aminobenzoate is available from a variety of commercial
chemical suppliers. While purity specifications can vary between suppliers and batches, it is
generally offered at purities suitable for research and development applications. Researchers
are advised to request certificates of analysis from their chosen supplier to obtain lot-specific
purity data. A non-exhaustive list of potential suppliers is provided below.

Supplier Website

AK Scientific --INVALID-LINK--
Alichem --INVALID-LINK--
American Custom Chemicals Corporation --INVALID-LINK--
ChemicalBook --INVALID-LINK--
Vulcanchem --INVALID-LINK--

Synthesis Protocol

The most common method for the synthesis of Isopropyl 3-aminobenzoate is the Fischer
esterification of 3-aminobenzoic acid with isopropanol, catalyzed by a strong acid such as
sulfuric acid.[1] While a specific detailed protocol for the 3-amino isomer is not readily available
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in the reviewed literature, a well-documented procedure for the synthesis of the isomeric
Isopropyl 4-aminobenzoate can be adapted. This adaptation involves the substitution of 4-
aminobenzoic acid with 3-aminobenzoic acid.

Adapted Experimental Protocol: Synthesis of Isopropyl
3-aminobenzoate

Materials:

3-Aminobenzoic acid

 |Isopropanol (2-propanol)

o Concentrated sulfuric acid (H2SOa)

o Deionized water

e Sodium bicarbonate (NaHCO3) solution (e.g., 5% w/v)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottomed flask equipped with a reflux condenser, dissolve 1.0 equivalent of 3-
aminobenzoic acid in an excess of isopropanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

Heat the mixture to reflux and maintain for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Quench the reaction by slowly adding the mixture to a beaker of cold deionized water.
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o Neutralize the excess acid by the careful addition of a sodium bicarbonate solution until the
pH is neutral to slightly basic.

o Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate) multiple times.

» Combine the organic extracts and wash with brine (saturated NacCl solution).

» Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

« Filter the mixture to remove the drying agent and concentrate the filtrate under reduced
pressure using a rotary evaporator to yield the crude product.

e The crude Isopropyl 3-aminobenzoate can be further purified by recrystallization or column
chromatography to obtain the desired purity.

Research Applications and Logical Relationships

Isopropyl 3-aminobenzoate primarily serves as a chemical intermediate in the synthesis of
more complex molecules.[1] Its bifunctional nature, possessing both an amino and an ester
group, allows for a variety of chemical transformations. The amino group can be acylated,
alkylated, or used in the formation of amides, while the ester group can be hydrolyzed or
transesterified. This versatility makes it a valuable starting material in drug discovery for the
generation of compound libraries for screening.

The general workflow for utilizing Isopropyl 3-aminobenzoate as a building block in research
is depicted in the following diagram.
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Workflow for Isopropyl 3-aminobenzoate in Drug Discovery.
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As illustrated, the initial step involves either the synthesis or procurement of Isopropyl 3-
aminobenzoate, followed by its purification and characterization to ensure it meets the
required quality standards for subsequent reactions. The compound then serves as a versatile
starting material for chemical modifications to generate a library of new chemical entities.
These derivatives can then be subjected to biological screening to identify lead compounds
with desired activities, which can be further optimized to develop potential drug candidates.

Currently, there is a lack of specific information in the public domain detailing the involvement
of Isopropyl 3-aminobenzoate in defined signaling pathways. Its utility is primarily established
as a precursor for the synthesis of other molecules that may have biological activity. The
biological effects of any derivatives would be dependent on the specific modifications made to
the parent molecule.

Conclusion

Isopropyl 3-aminobenzoate is a commercially available and synthetically accessible chemical
intermediate with significant potential in research and development, particularly in the field of
medicinal chemistry. Its versatile structure allows for the creation of diverse molecular entities
for biological screening. While detailed biological data on Isopropyl 3-aminobenzoate itself is
scarce, its role as a foundational building block for the synthesis of novel compounds
underscores its importance for the scientific community. Researchers are encouraged to
leverage this versatile molecule in their quest for new therapeutic agents and innovative
chemical solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Isopropyl 3-aminobenzoate for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183034#commercial-suppliers-of-isopropyl-3-
aminobenzoate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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